Cas no 1235268-81-1 (1-(4-chlorophenyl)methyl-3-(1-methanesulfonylpiperidin-4-yl)methylurea)

• Product Name: 1-(4-chlorophenyl)methyl-3-(1-methanesulfonylpiperidin-4-yl)methylurea
• CAS No: 1235268-81-1
• MF: C₁₅H₂₂ClN₃O₃S
• MW: 359.87148141861
• CID: 6296955
• PubChem ID: 49688404
• Update Time: 2025-06-13

1-(4-chlorophenyl)methyl-3-(1-methanesulfonylpiperidin-4-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)methyl-3-(1-methanesulfonylpiperidin-4-yl)methylurea
• 1-[(4-chlorophenyl)methyl]-3-[(1-methanesulfonylpiperidin-4-yl)methyl]urea
• 1-[(4-chlorophenyl)methyl]-3-[(1-methylsulfonylpiperidin-4-yl)methyl]urea
• AKOS024492075
• 1235268-81-1
• 1-(4-chlorobenzyl)-3-((1-(methylsulfonyl)piperidin-4-yl)methyl)urea
• F5033-3018

• Inchi： 1S/C15H22ClN3O3S/c1-23(21,22)19-8-6-13(7-9-19)11-18-15(20)17-10-12-2-4-14(16)5-3-12/h2-5,13H,6-11H2,1H3,(H2,17,18,20)
• InChI Key： KNBDORXJZMWINF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(NCC1CCN(CC1)S(C)(=O)=O)=O

Computed Properties

• Exact Mass: 359.1070404g/mol
• Monoisotopic Mass: 359.1070404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(4-chlorophenyl)methyl-3-(1-methanesulfonylpiperidin-4-yl)methylurea

Professional Introduction to 1-(4-chlorophenyl)methyl-3-(1-methanesulfonylpiperidin-4-yl)methylurea (CAS No: 1235268-81-1)

1-(4-chlorophenyl)methyl-3-(1-methanesulfonylpiperidin-4-yl)methylurea, identified by its CAS number 1235268-81-1, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential therapeutic applications. The presence of both chlorophenyl and methanesulfonylpiperidine moieties suggests a unique set of chemical properties that make it a valuable candidate for further investigation.

The compound's structure, featuring a urea linkage between the 4-chlorophenylmethyl and 1-methanesulfonylpiperidin-4-ylmethyl groups, imparts specific interactions with biological targets. These interactions are crucial for understanding its pharmacological effects and for the development of novel drug candidates. The urea group, in particular, is known to participate in hydrogen bonding, which can be critical for binding affinity and specificity.

In recent years, there has been a growing interest in the development of small molecules that can modulate neurotransmitter systems. The 4-chlorophenylmethyl moiety in this compound may contribute to its ability to interact with various receptors and enzymes involved in central nervous system (CNS) function. This aspect makes it a promising candidate for further exploration in the treatment of neurological disorders.

The methanesulfonylpiperidine group is another key feature of this compound. Piperidine derivatives are well-documented for their role in pharmaceuticals, often serving as pharmacophores in drug design. The introduction of a methanesulfonyl group enhances the solubility and metabolic stability of the molecule, which are critical factors for drug development. This modification also allows for fine-tuning of the compound's pharmacokinetic properties.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in the development of effective pharmaceuticals. The specific arrangement of functional groups in 1-(4-chlorophenyl)methyl-3-(1-methanesulfonylpiperidin-4-yl)methylurea influences its biological activity. Computational modeling and experimental validation have been employed to elucidate these relationships, providing insights into how modifications can enhance potency and selectivity.

The compound's potential applications extend beyond CNS disorders. Its unique structural features may also make it useful in the treatment of other conditions, such as inflammation and pain management. The ability to modulate biological pathways through precise targeting is a key goal in modern drug discovery, and this compound shows promise in this regard.

In vitro studies have begun to explore the interactions between 1-(4-chlorophenyl)methyl-3-(1-methanesulfonylpiperidin-4-yl)methylurea and various biological targets. Initial results suggest that it may exhibit inhibitory effects on certain enzymes and receptors, which could be relevant for therapeutic intervention. Further research is needed to fully characterize its mechanism of action and to identify any potential side effects.

The synthesis of this compound presents unique challenges due to its complex structure. Advanced synthetic techniques are required to achieve high yields and purity levels. However, recent advancements in synthetic chemistry have made it possible to produce such molecules more efficiently, opening up new possibilities for their use in drug development.

The regulatory landscape for new pharmaceuticals is stringent, but compounds like 1-(4-chlorophenyl)methyl-3-(1-methanesulfonylpiperidin-4-yl)methylurea are being evaluated for their potential benefits under current guidelines. Clinical trials are planned to assess its safety and efficacy in humans, providing critical data for regulatory approval.

The future of drug discovery relies on innovative approaches that leverage both chemical diversity and biological insight. Compounds like 1-(4-chlorophenyl)methyl-3-(1-methanesulfonylpiperidin-4-yl)methylurea exemplify this trend by combining structural complexity with potential therapeutic utility. As research continues, it is expected that more compounds will emerge with similar promise for addressing unmet medical needs.